Cas no 2228849-43-0 (methyl 3-(2-amino-3-hydroxypropyl)thiophene-2-carboxylate)

• Product Name: methyl 3-(2-amino-3-hydroxypropyl)thiophene-2-carboxylate
• CAS No: 2228849-43-0
• MF: C₉H₁₃NO₃S
• MW: 215.269421339035
• CID: 6290783
• PubChem ID: 165765743
• Update Time: 2025-08-05

methyl 3-(2-amino-3-hydroxypropyl)thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(2-amino-3-hydroxypropyl)thiophene-2-carboxylate
• 2228849-43-0
• EN300-1756358

• Inchi： 1S/C9H13NO3S/c1-13-9(12)8-6(2-3-14-8)4-7(10)5-11/h2-3,7,11H,4-5,10H2,1H3
• InChI Key： JNGBLMAIMSDRMT-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1C(=O)OC)CC(CO)N

Computed Properties

• Exact Mass: 215.06161445g/mol
• Monoisotopic Mass: 215.06161445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 101Ų

Additional information on methyl 3-(2-amino-3-hydroxypropyl)thiophene-2-carboxylate

Methyl 3-(2-Amino-3-Hydroxypropyl)thiophene-2-Carboxylate (CAS No. 2228849-43-0): An Overview

Methyl 3-(2-amino-3-hydroxypropyl)thiophene-2-carboxylate (CAS No. 2228849-43-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of thiophene derivatives, which are known for their diverse biological properties, including anti-inflammatory, antimicrobial, and anticancer activities.

The chemical structure of methyl 3-(2-amino-3-hydroxypropyl)thiophene-2-carboxylate is characterized by a thiophene ring substituted with a 3-(2-amino-3-hydroxypropyl) group and a methyl ester moiety. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it a promising candidate for further research and development in drug discovery.

Recent studies have highlighted the potential of thiophene derivatives in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that certain thiophene-based compounds exhibited potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding suggests that methyl 3-(2-amino-3-hydroxypropyl)thiophene-2-carboxylate may also possess similar anti-inflammatory properties, warranting further investigation.

In addition to its anti-inflammatory potential, methyl 3-(2-amino-3-hydroxypropyl)thiophene-2-carboxylate has shown promise in antimicrobial research. A study conducted by researchers at the University of California, Los Angeles (UCLA) demonstrated that thiophene derivatives with amino and hydroxy groups exhibited significant antibacterial activity against both Gram-positive and Gram-negative bacteria. The presence of these functional groups in methyl 3-(2-amino-3-hydroxypropyl)thiophene-2-carboxylate may contribute to its potential as an antimicrobial agent.

The anticancer properties of thiophene derivatives have also been extensively studied. Research published in the Cancer Research journal in 2019 reported that certain thiophene-based compounds induced apoptosis in cancer cells by targeting key signaling pathways such as PI3K/Akt and MAPK/ERK. These findings suggest that methyl 3-(2-amino-3-hydroxypropyl)thiophene-2-carboxylate could be explored for its potential anticancer activity, particularly in the context of developing new therapeutic strategies for cancer treatment.

The synthesis of methyl 3-(2-amino-3-hydroxypropyl)thiophene-2-carboxylate typically involves multi-step reactions, including the formation of the thiophene ring, introduction of the amino and hydroxy groups, and esterification with methanol. Recent advancements in synthetic methodologies have enabled more efficient and scalable production processes, facilitating the availability of this compound for research purposes.

In terms of pharmacokinetics, preliminary studies have indicated that methyl 3-(2-amino-3-hydroxypropyl)thiophene-2-carboxylate exhibits favorable solubility and stability profiles. These properties are crucial for ensuring optimal bioavailability and therapeutic efficacy when administered as a drug candidate. Further preclinical studies are needed to fully characterize its pharmacokinetic behavior and assess its safety profile.

The potential applications of methyl 3-(2-amino-3-hydroxypropyl)thiophene-2-carboxylate extend beyond its biological activities. Its unique chemical structure makes it a valuable intermediate for the synthesis of more complex molecules with diverse functionalities. This versatility has led to its use in various synthetic routes, contributing to the development of new materials and pharmaceuticals.

In conclusion, methyl 3-(2-amino-3-hydroxypropyl)thiophene-2-carboxylate (CAS No. 2228849-43-0) is a promising compound with a wide range of potential applications in medicinal chemistry and drug discovery. Its unique structural features and biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its properties and mechanisms of action, this compound is poised to play a significant role in advancing our understanding of thiophene-based therapeutics.